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Compound of Interest

Compound Name: Fludazonium chloride

Cat. No.: B1662727

An In-depth Technical Guide to Fludazonium
Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of fludazonium chloride, an
antifungal agent. It details its chemical identity, physicochemical properties, and mechanism of
action, offering valuable information for professionals in drug development and research.

Chemical Identity and Synonyms

Fludazonium chloride is a synthetic azole derivative with potent antifungal properties. Its
formal chemical name according to the International Union of Pure and Applied Chemistry
(IUPAC) is 2-[3-[2-(2,4-dichlorophenyl)-2-[(2,4-dichlorophenyl)methoxy]ethyllimidazol-1-ium-1-
yl]-1-(4-fluorophenyl)ethanone chloride.

For ease of reference in research and development, fludazonium chloride is also known by
several synonyms. These are crucial to recognize when reviewing literature and
documentation.

Table 1: Chemical Synonyms and ldentifiers for Fludazonium Chloride
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Type

Identifier

Common Name

Fludazonium chloride

Research Code

R23633[1]

CAS Number

53597-28-7[1]

Systematic Name

1H-Imidazolium, 1-(2-(2,4-dichlorophenyl)-2-
((2,4-dichlorophenyl)methoxy)ethyl)-3-(2-(4-
fluorophenyl)-2-oxoethyl)-, chloride

Other Synonyms

1-(2,4-Dichloro-beta-((2,4-
dichlorobenzyl)oxy)phenethyl)-3-(p-
fluorophenacyl)imidazolium chloride,

Fludazonium ion

Physicochemical Properties

A thorough understanding of the physicochemical properties of fludazonium chloride is

fundamental for formulation development, pharmacokinetic studies, and analytical method

development. The key quantitative data are summarized in the table below.

Table 2: Physicochemical Properties of Fludazonium Chloride

Property

Value

Molecular Formula

C26H20ClsFN202[1]

Molecular Weight

588.71 g/mol [1]

Solubility

Soluble in DMSO[1]

Storage Temperature

-20°C[1]

Mechanism of Action: Inhibition of Ergosterol

Biosynthesis
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Fludazonium chloride, as an azole antifungal, exerts its therapeutic effect by disrupting the
integrity of the fungal cell membrane. The primary target of azole antifungals is the enzyme
lanosterol 14a-demethylase, a key enzyme in the biosynthesis of ergosterol. Ergosterol is a
vital component of the fungal cell membrane, analogous to cholesterol in mammalian cells, and
is essential for maintaining membrane fluidity, integrity, and the function of membrane-bound

enzymes.

The inhibition of lanosterol 14a-demethylase leads to a depletion of ergosterol and an
accumulation of toxic sterol intermediates. This disruption of the cell membrane structure and

function ultimately inhibits fungal growth and replication.
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Inhibition of Ergosterol Biosynthesis by Fludazonium Chloride.

Experimental Protocols: Analytical Quantification

Accurate and precise quantification of fludazonium chloride is essential for quality control,
formulation analysis, and pharmacokinetic studies. While a specific, validated analytical method
for fludazonium chloride is not publicly available, a standard approach using High-
Performance Liquid Chromatography (HPLC) can be readily developed and validated based on
methods for structurally similar compounds, such as other azole antifungals or quaternary

ammonium compounds.
A Representative HPLC Method Development and Validation Workflow:

The following outlines a typical workflow for developing and validating an HPLC method for the
quantification of fludazonium chloride in a pharmaceutical formulation.
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Workflow for HPLC Method Development and Validation.
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Key Considerations for Method Development:

e Column Chemistry: A reversed-phase column, such as a C18 or C8, would be a suitable
starting point for retaining the relatively nonpolar fludazonium chloride molecule.

» Mobile Phase: A gradient elution with a mixture of an organic solvent (e.g., acetonitrile or
methanol) and an aqueous buffer (e.g., phosphate or acetate buffer) would likely be required
to achieve good peak shape and resolution from any impurities or excipients. The pH of the
agueous phase should be optimized to ensure the analyte is in a single ionic form.

o Detection: Fludazonium chloride contains chromophores that should allow for detection by
UV-Vis spectrophotometry. A wavelength scan of a standard solution would be performed to
determine the wavelength of maximum absorbance (Amax) for optimal sensitivity.

» Validation Parameters: The method would be validated according to the International Council
for Harmonisation (ICH) guidelines, assessing parameters such as specificity, linearity,
range, accuracy, precision (repeatability and intermediate precision), limit of detection (LOD),
limit of quantification (LOQ), and robustness.

This technical guide provides foundational information for researchers and professionals
working with fludazonium chloride. Further in-house experimental work is necessary to
establish and validate specific analytical protocols and to fully characterize its biological activity
in various fungal species.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1662727?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662727?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

